Cas no 52039-31-3 (6H-1,3-Thiazine-6-thione, 2-amino-4-methyl-)

• Product Name: 6H-1,3-Thiazine-6-thione, 2-amino-4-methyl-
• CAS No: 52039-31-3
• MF: C₅H₆N₂S₂
• MW: 158.244537830353
• CID: 360809
• PubChem ID: 12270618
• Update Time: 2025-04-19

6H-1,3-Thiazine-6-thione, 2-amino-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 6H-1,3-Thiazine-6-thione, 2-amino-4-methyl-
• 2-amino-4-methyl-1,3-thiazine-6-thione
• 52039-31-3
• DTXSID70483381
• 2-amino-4-methyl-6h-1,3-thiazine-6-thione

• Inchi： 1S/C5H6N2S2/c1-3-2-4(8)9-5(6)7-3/h2H,1H3,(H2,6,7)
• InChI Key： OQONHOBNDNIHBZ-UHFFFAOYSA-N
• SMILES： S1C(C=C(C)N=C1N)=S

Computed Properties

• Exact Mass: 157.99738
• Monoisotopic Mass: 157.99724055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.8Ų

Experimental Properties

• PSA: 38.38